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Compound of Interest

Compound Name: ADX-10061

Cat. No.: B1665615 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

document provides essential, immediate safety and logistical information for the handling of

ADX-10061, a research chemical identified as a dopamine D1 receptor antagonist.

Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for ADX-10061 is not readily available, standard

laboratory precautions for handling a compound of unknown toxicity should be strictly followed.

The following PPE is mandatory when handling ADX-10061 in solid (powder) or solution form.
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PPE Category Item Specification

Hand Protection Gloves

Nitrile or other chemically

resistant gloves. Inspect for

tears or holes before use.

Eye Protection Safety Glasses or Goggles

Must be worn at all times in the

laboratory. Use safety goggles

for splash protection.

Body Protection Laboratory Coat

A standard, long-sleeved

laboratory coat must be worn

and fully fastened.

Respiratory Protection Fume Hood or Respirator

All handling of solid ADX-

10061 should be performed in

a certified chemical fume hood

to avoid inhalation of dust. If a

fume hood is not available, a

properly fitted respirator may

be required.

Operational Plan: Handling and Storage
Handling:

Engineering Controls: All weighing and solution preparation of ADX-10061 powder should be

conducted in a chemical fume hood to minimize inhalation risk.

Procedural Controls: Avoid the creation of dust when handling the solid form. Use

appropriate tools (e.g., spatulas) to handle the compound.

Personal Hygiene: Wash hands thoroughly with soap and water after handling ADX-10061,

before leaving the laboratory, and before eating or drinking.

Storage:

Solid Form: Store ADX-10061 powder in a tightly sealed container in a cool, dry, and dark

place.
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Solutions: Stock solutions should be stored in clearly labeled, tightly sealed containers at the

recommended temperature (typically -20°C or -80°C for long-term storage) to maintain

stability.

Disposal Plan
All waste containing ADX-10061, including empty containers, contaminated PPE, and

experimental waste, must be disposed of as chemical waste in accordance with local, state,

and federal regulations. Do not dispose of ADX-10061 down the drain or in regular trash.

Emergency Procedures
Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.

Experimental Workflow for Handling ADX-10061
The following diagram outlines a typical workflow for handling ADX-10061 in a research

setting, from receiving the compound to its experimental use and disposal.
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Caption: A logical workflow for the safe handling of ADX-10061 in a laboratory setting.
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Signaling Pathway of ADX-10061
ADX-10061 is a dopamine D1 receptor antagonist. The following diagram illustrates its

mechanism of action within a simplified signaling pathway.
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Caption: Simplified signaling pathway showing ADX-10061 as a dopamine D1 receptor

antagonist.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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